Cas no 1346498-70-1 (4-(Tert-Butylsulfonyl)benzoic acid)

• Product Name: 4-(Tert-Butylsulfonyl)benzoic acid
• CAS No: 1346498-70-1
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• MDL: MFCD00136876
• CID: 2143152
• Update Time: 2025-07-25

4-(Tert-Butylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butylsulfonyl)benzoic acid
• 4-tert-butylsulfonylbenzoic acid
• LQEBKPPNHDIBAY-UHFFFAOYSA-N
• 4-(Tert-Butylsulfonyl)benzoic acid

• MDL： MFCD00136876
• Inchi： 1S/C11H14O4S/c1-11(2,3)16(14,15)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： LQEBKPPNHDIBAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(Tert-Butylsulfonyl)benzoic acid

Professional Introduction to 4-(Tert-Butylsulfonyl)benzoic Acid (CAS No. 1346498-70-1)

4-(Tert-Butylsulfonyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1346498-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylbenzoic acids, characterized by its unique structural motif that combines a benzoic acid backbone with a tert-butylsulfonyl substituent. The presence of the tert-butyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for various biochemical applications.

The tert-butylsulfonyl moiety in 4-(Tert-Butylsulfonyl)benzoic acid imparts distinct physicochemical properties that make it useful in drug design and development. Sulfonyl groups are well-known for their ability to act as pharmacophores, influencing both the binding affinity and selectivity of molecules interacting with biological targets. The bulky tert-butyl group further modulates these interactions by sterically hindering access to certain binding pockets, thereby enabling precise tuning of pharmacological activity.

In recent years, 4-(Tert-Butylsulfonyl)benzoic acid has been explored in the context of its potential applications in modulating inflammatory pathways. Studies have demonstrated that sulfonylbenzoic acids can interact with various enzymes and receptors involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 4-(Tert-Butylsulfonyl)benzoic acid suggest that it may serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for formulation into pharmaceutical products. Unlike some sulfonyl compounds that undergo rapid degradation, 4-(Tert-Butylsulfonyl)benzoic acid retains its integrity in solution and solid forms, ensuring consistent delivery and bioavailability. This characteristic is particularly important for oral and topical formulations where stability is a critical factor in determining therapeutic success.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential therapeutic applications of 4-(Tert-Butylsulfonyl)benzoic acid. Molecular docking studies have revealed its potential binding interactions with targets such as nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation. These findings align with experimental observations suggesting that sulfonylbenzoic acids can modulate NF-κB signaling pathways, thereby suppressing inflammatory cytokine production.

The synthesis of 4-(Tert-Butylsulfonyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation of benzoic acid derivatives followed by protection-deprotection steps to introduce the tert-butylsulfonyl group at the desired position. The use of advanced catalytic systems has further refined these synthetic protocols, reducing reaction times and minimizing byproduct formation.

In the realm of medicinal chemistry, 4-(Tert-Butylsulfonyl)benzoic acid has been investigated for its potential role in addressing neurological disorders. Preliminary research indicates that sulfonylbenzoic acids may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegenerative diseases. The structural rigidity provided by the tert-butyl group may enhance binding specificity, offering a pathway to develop targeted therapeutics.

The pharmacokinetic profile of 4-(Tert-Butylsulfonyl)benzoic acid is another area of active investigation. Studies have shown that the compound exhibits moderate solubility in both water and organic solvents, facilitating its use in diverse formulation matrices. Additionally, its metabolic stability suggests a longer half-life compared to simpler sulfonyl compounds, which could translate into fewer dosing intervals for therapeutic applications.

From an industrial perspective, the demand for high-purity 4-(Tert-Butylsulfonyl)benzoic acid has driven advancements in large-scale manufacturing processes. Continuous flow chemistry has emerged as a promising technique for producing this compound efficiently while maintaining stringent quality control standards. Such innovations are essential for meeting the growing needs of pharmaceutical companies seeking novel starting materials for drug development.

The regulatory landscape for 4-(Tert-Butylsulfonyl)benzoic acid is also evolving, with increasing emphasis on safety and efficacy data prior to clinical translation. Regulatory agencies now require comprehensive characterization studies, including toxicology assessments and pharmacokinetic evaluations, before approving new drug candidates derived from this class of compounds. These stringent requirements ensure that only well-studied molecules progress into human trials.

In conclusion, 4-(Tert-Butylsulfonyl)benzoic acid (CAS No. 1346498-70-1) represents a promising chemical entity with diverse applications in pharmaceutical research and drug development. Its unique structural features offer advantages in modulating biological pathways associated with inflammation, neurodegeneration, and other diseases. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in future medical advancements.